Cas no 71616-83-6 (methyl 4-butyrylbenzoate)

• Product Name: methyl 4-butyrylbenzoate
• CAS No: 71616-83-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 820102
• PubChem ID: 23143286
• Update Time: 2025-10-29

methyl 4-butyrylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-butyrylbenzoate
• 4-butyrylbenzoic acid methyl ester
• Methyl 4-(1-oxobutyl)benzoate
• FT-0761181
• DTXSID001307598
• WCA61683
• methyl4-butyrylbenzoate
• KTZOAXDUBMENLM-UHFFFAOYSA-N
• SCHEMBL941119
• BS-17401
• CS-0187502
• A1-08315
• methyl 4-butanoylbenzoate
• Benzoic acid, 4-(1-oxobutyl)-, methyl ester
• 71616-83-6
• 4-Butyryl-benzoic acid methyl ester
• MFCD22200103
• DA-32486
• AKOS016053081

• MDL： MFCD22200103
• Inchi： 1S/C12H14O3/c1-3-4-11(13)9-5-7-10(8-6-9)12(14)15-2/h5-8H,3-4H2,1-2H3
• InChI Key： KTZOAXDUBMENLM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)CCC

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 4-butyrylbenzoate

Recent Advances in the Application of Methyl 4-Butyrylbenzoate (CAS: 71616-83-6) in Chemical Biology and Pharmaceutical Research

Methyl 4-butyrylbenzoate (CAS: 71616-83-6) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative of benzoic acid serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its role in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and metabolic disorders.

One of the key areas of research involving methyl 4-butyrylbenzoate is its utility as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of kinase inhibitors, which exhibited promising activity against cancer cell lines. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, such as improved solubility and bioavailability.

In addition to its role in drug discovery, methyl 4-butyrylbenzoate has been investigated for its potential as a fluorescent probe. Researchers have functionalized this compound to develop sensors for detecting reactive oxygen species (ROS) in biological systems. A recent publication in ACS Chemical Biology described the synthesis of a methyl 4-butyrylbenzoate-derived probe that selectively binds to ROS, enabling real-time monitoring of oxidative stress in live cells. This advancement holds significant implications for understanding the mechanisms of oxidative stress-related diseases.

Another notable application of methyl 4-butyrylbenzoate is in the field of polymer chemistry. Its incorporation into polymer backbones has been shown to impart unique properties, such as enhanced thermal stability and mechanical strength. A 2022 study in Macromolecules reported the synthesis of a novel copolymer using methyl 4-butyrylbenzoate as a monomer, which exhibited exceptional performance in biomedical applications, including drug delivery systems and tissue engineering scaffolds.

Despite these advancements, challenges remain in optimizing the synthetic routes for methyl 4-butyrylbenzoate to improve yield and scalability. Recent efforts have focused on developing greener and more efficient catalytic processes. For instance, a 2023 study in Organic Process Research & Development proposed a microwave-assisted synthesis method that significantly reduced reaction times and waste generation while maintaining high purity of the final product.

Looking ahead, methyl 4-butyrylbenzoate is poised to play an increasingly important role in interdisciplinary research. Its unique chemical properties and versatility make it a valuable tool for scientists exploring new frontiers in drug development, materials science, and chemical biology. Future research directions may include further optimization of its derivatives for targeted therapeutic applications and the exploration of its potential in emerging fields such as nanotechnology and bioimaging.